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Abstract
This technical guide addresses the topic of methyl chlorate (CH₃ClO₃), a compound that has

been the subject of theoretical interest. It is crucial to note at the outset that methyl chlorate is

a hypothetical compound; repeated attempts to synthesize it have been unsuccessful.[1]

Consequently, the "early literature" on its discovery is not one of experimental observation but

of computational exploration. This document summarizes the theoretical data available for

methyl chlorate and, to provide a comprehensive context, offers a comparative overview of

related, stable compounds: methyl chloride (CH₃Cl), methyl perchlorate (CH₃ClO₄), and methyl

chloroformate (ClC(O)OCH₃). The synthesis and properties of these existing compounds are

well-documented and offer insight into the challenges that may preclude the isolation of methyl
chlorate.

The Hypothetical Nature of Methyl Chlorate
Methyl chlorate, the methyl ester of chloric acid, remains an un-isolated molecule.[1] Its

existence and properties have been investigated through high-level computational studies.
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These theoretical explorations have examined its potential molecular structure, stability, and

energetic properties.[2] Two isomers, the O-bonded and the Cl-bonded forms, have been

computationally analyzed to determine their molecular properties, including enthalpies of

formation and decomposition.[2] The lack of successful synthesis suggests a significant

instability, preventing its isolation under experimental conditions.

Comparative Analysis of Related Methyl
Compounds
To understand the chemical context of the hypothetical methyl chlorate, it is instructive to

examine its stable, well-characterized chemical relatives.

Methyl Chloride (Chloromethane)
Methyl chloride is a colorless, flammable gas with a faint, sweet odor.[3][4] It is a crucial

reagent in industrial chemistry, primarily in the production of silicones, and also finds use in the

synthesis of other chemicals like methylcellulose.[5][6]

Methyl Perchlorate
Methyl perchlorate is the methyl ester of perchloric acid and, unlike methyl chlorate, has been

synthesized and characterized.[7] It is a volatile, liquid organic compound that is highly

explosive and a toxic alkylating agent.[7]

Methyl Chloroformate
Methyl chloroformate is the methyl ester of chloroformic acid. It is a colorless, oily liquid with a

pungent odor, used in organic synthesis to introduce a methoxycarbonyl group.[8][9]

Quantitative Data Summary
The following tables summarize the computed properties for the hypothetical methyl chlorate
and the experimentally determined properties for its stable chemical relatives.

Table 1: Computed Properties of Methyl Chlorate
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Property Value

Molecular Formula CH₃ClO₃

Molar Mass 98.48 g/mol [10]

Exact Mass 97.9770716 Da[10]

XLogP3 2.4[10]

Polar Surface Area 43.4 Å²[10]

Rotatable Bond Count 1[10]

Source: PubChem CID 18695386. All data are computationally derived.

Table 2: Experimental Properties of Related Methyl Compounds

Property
Methyl Chloride
(CH₃Cl)

Methyl Perchlorate
(CH₃ClO₄)

Methyl
Chloroformate
(ClC(O)OCH₃)

Molar Mass 50.49 g/mol [3][6] 114.48 g/mol [7] 94.49 g/mol [8]

Appearance Colorless gas[3][4] Colorless liquid[7] Colorless oily liquid[8]

Boiling Point -23.8 °C[3] 52.0 °C[7] 70 to 72 °C[8]

Melting Point -97.4 °C[3] N/A < -81 °C

Flash Point
-49.9 °F (flammable

gas)[3]
-14.8 ± 18.7 °C[7] 10 °C[8]

| Water Solubility | Slightly soluble[3][6] | Reacts | Hydrolyzes[8] |

Experimental Protocols
As methyl chlorate has not been successfully synthesized, no experimental protocol for its

preparation exists. Below are representative synthesis methodologies for the related, stable

compounds.
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Synthesis of Methyl Chloride
Gas-Phase Hydrochlorination of Methanol: This industrial method involves the reaction of

methanol vapor and hydrogen chloride gas over a catalyst, typically alumina-based.[5]

A mixture of methanol and hydrogen chloride gas is passed through a fixed-bed tubular

reactor containing the catalyst.[5]

The reaction is typically carried out at temperatures between 160-300°C and pressures of

0.05-0.45 MPa.

The heat of the reaction is removed by a heat transfer fluid circulating outside the reactor

tubes.

The resulting gas stream, containing methyl chloride, water, and unreacted starting

materials, is then purified through a series of condensation and distillation steps.[5]

Synthesis of Methyl Perchlorate
Reaction of Iodomethane with Silver Perchlorate: A common laboratory-scale synthesis

involves the reaction of iodomethane with a solution of silver perchlorate in an inert solvent like

benzene.[7]

A solution of silver perchlorate in benzene is prepared.

Iodomethane is added to this solution.

The reaction proceeds with the precipitation of silver iodide.

The resulting methyl perchlorate in the benzene solution is separated from the precipitate.

Careful distillation is required to isolate the highly explosive methyl perchlorate.

Synthesis of Methyl Chloroformate
Reaction of Methanol with Phosgene: Methyl chloroformate is synthesized by the reaction of

anhydrous methanol with phosgene.[8][11]

Anhydrous methanol is reacted with phosgene, often in a solvent.
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The reaction is typically carried out at low temperatures to control the exothermic reaction

and minimize side products.

The resulting methyl chloroformate is then purified, usually by distillation.

Visualizations
The following diagrams illustrate the conceptual relationships and a representative

experimental workflow.
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Caption: Conceptual relationships between chloric acid, hypothetical methyl chlorate, and

related stable compounds.
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Caption: Workflow for the laboratory synthesis of methyl perchlorate.
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Conclusion
The literature on "methyl chlorate" is exclusively theoretical, as the compound has not been

successfully synthesized. Computational studies provide the only available data on its potential

properties. In contrast, the related compounds—methyl chloride, methyl perchlorate, and

methyl chloroformate—are well-characterized, with established methods of synthesis and a

wide range of applications. This guide provides researchers with a clear distinction between the

hypothetical nature of methyl chlorate and the concrete experimental data available for its

chemical relatives, thereby clarifying a point of potential confusion in the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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